N-[2-(3,4-dimethoxyphenyl)ethyl]-2-methylcyclohexanamine

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2-methylcyclohexan-1-amine
• InChI: InChI=1S/C17H27NO2/c1-13-6-4-5-7-15(13)18-11-10-14-8-9-16(19-2)17(12-14)20-3/h8-9,12-13,15,18H,4-7,10-11H2,1-3H3
• InChI Key: KYBPMCAXERXFFP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCC1NCCC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C17H27NO2
• DSSTOX Substance ID: DTXSID801216189
• Molecular Weight: 277.4 g/mol
• CAS RN: 418775-66-3

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-2-methylcyclohexanamine, commonly known as Methoxetamine or MXE, is a dissociative drug that belongs to the arylcyclohexylamine class. MXE was first synthesized in 2010 and gained popularity as a recreational drug due to its dissociative and hallucinogenic effects. However, in recent years, MXE has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

MXE acts as a non-competitive antagonist of NMDA receptors, which blocks the binding of glutamate to the receptor. This leads to a decrease in the activity of the receptor and subsequently reduces the influx of calcium ions into the neurons. This mechanism of action is similar to that of ketamine, another dissociative drug that has been used as an anesthetic and antidepressant.
Biochemical and Physiological Effects:
MXE has been shown to induce dissociative and hallucinogenic effects in humans. These effects are similar to those of other dissociative drugs such as ketamine and phencyclidine (PCP). MXE has also been shown to have analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

MXE has several advantages as a research tool. It is a potent and selective antagonist of NMDA receptors, which makes it a valuable tool for studying the role of these receptors in various physiological and pathological conditions. MXE is also relatively stable and easy to synthesize, which makes it a cost-effective research tool. However, MXE has several limitations as well. It has a high potential for abuse and dependence, which makes it difficult to use in clinical research. MXE is also not approved for human use, which limits its potential therapeutic applications.

Future Directions

There are several future directions for research on MXE. One potential direction is to study its potential therapeutic applications in the treatment of depression and anxiety disorders. MXE has been shown to have antidepressant and anxiolytic effects in animal models, and further research is needed to determine its safety and efficacy in humans. Another potential direction is to study the role of MXE in pain management. MXE has been shown to have analgesic effects in animal models, and further research is needed to determine its potential as a pain medication. Finally, further research is needed to determine the long-term effects of MXE use and its potential for abuse and dependence.

Synthesis Methods

MXE is synthesized by the reaction of 3,4-dimethoxyphenylacetone with cyclohexylamine in the presence of reducing agents such as sodium borohydride or lithium aluminum hydride. The resulting product is then methylated using methyl iodide to yield MXE.

Scientific Research Applications

MXE has been studied for its potential therapeutic applications in various fields such as neuroscience, psychiatry, and pain management. In neuroscience, MXE has been shown to modulate the activity of N-methyl-D-aspartate (NMDA) receptors, which are involved in learning, memory, and synaptic plasticity. MXE has also been studied for its potential antidepressant and anxiolytic effects in animal models.